Cas no 2172510-12-0 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{spiro2.2pentan-1-yl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{spiro2.2pentan-1-yl}propanoic acid
• CAS No: 2172510-12-0
• MF: C₂₃H₂₃NO₄
• MW: 377.4330265522
• CID: 6274011
• PubChem ID: 165518556
• Update Time: 2025-06-30

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{spiro2.2pentan-1-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{spiro2.2pentan-1-yl}propanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{spiro[2.2]pentan-1-yl}propanoic acid
• EN300-1286038
• 2172510-12-0

• Inchi： 1S/C23H23NO4/c25-21(26)11-20(19-12-23(19)9-10-23)24-22(27)28-13-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18-20H,9-13H2,(H,24,27)(H,25,26)
• InChI Key： AWVGPMFDCHSXKC-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(=O)O)C1CC21CC2)=O

Computed Properties

• Exact Mass: 377.16270821g/mol
• Monoisotopic Mass: 377.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{spiro2.2pentan-1-yl}propanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{spiro2.2pentan-1-yl}propanoic Acid (CAS No. 2172510-12-0)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{spiro2.2pentan-1-yl}propanoic acid, identified by its CAS number 2172510-12-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by the presence of multiple functional groups, including a fluoren-9-yl moiety and a spirocyclic framework. The methoxycarbonyl group attached to the amino functionality further enhances its reactivity and potential utility in drug design. These structural features contribute to its unique chemical properties and biological interactions, which are being explored in various research settings.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{spiro2.2pentan-1-yl}propanoic acid has emerged as a promising candidate due to its ability to interact with specific targets within cellular machinery.

One of the most intriguing aspects of this compound is its potential as a precursor in the synthesis of more complex pharmacophores. The presence of the spirocyclic structure provides stability and rigidity to the molecule, which can be advantageous in designing drugs that require high binding affinity and selectivity. Additionally, the fluorenyl group is known for its photophysical properties, which could be leveraged in developing photoactivatable drugs or probes for imaging applications.

Recent studies have begun to unravel the pharmacological profile of this compound. Initial in vitro experiments have demonstrated that it can interact with various enzymes and receptors, suggesting multiple potential mechanisms of action. For instance, preliminary data indicate that it may inhibit the activity of certain kinases involved in cell signaling pathways relevant to cancer progression. This finding aligns with the broader trend in drug discovery towards targeting dysregulated signaling networks.

The synthesis of this compound presents both challenges and opportunities for organic chemists. The spirocyclic framework requires precise stereocontrol during its construction, necessitating advanced synthetic methodologies such as transition-metal-catalyzed reactions and asymmetric synthesis techniques. However, these challenges also highlight the compound's synthetic elegance and the potential for further chemical innovation.

In addition to its pharmacological potential, this compound has shown promise in material science applications. The unique structural motifs present in its molecule make it a candidate for designing novel materials with tailored properties. For example, its rigid spirocyclic core could be exploited to create polymers or nanoparticles with specific functionalities, which could be useful in drug delivery systems or as components of smart materials.

The development of computational models has played a crucial role in understanding the behavior of this compound both in vitro and in silico. Advanced molecular modeling techniques allow researchers to predict how it might interact with biological targets at the atomic level. These predictions are invaluable for guiding experimental design and optimizing lead compounds for clinical trials.

The future prospects for this compound are vast, with ongoing research focusing on expanding its chemical space through structural modifications and exploring new biological targets. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are essential to fully realize its therapeutic potential. As our understanding of complex biological systems continues to grow, compounds like 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{spiro2.2pentan-1-yl}propanoic acid are likely to play a pivotal role in next-generation drug discovery.

The regulatory landscape also plays a significant role in determining the path forward for this compound. Ensuring compliance with safety standards and navigating intellectual property considerations are critical steps before it can transition from academic research to clinical application. However, the growing body of evidence supporting its potential benefits bodes well for future regulatory approvals.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{spiro2.2pentan-1-yl}propanoic acid (CAS No. 2172510-12-0) represents a fascinating example of how structural complexity can lead to novel biological activities. Its multifaceted properties make it a valuable asset in pharmaceutical research, with implications ranging from disease treatment to advanced material applications. As scientific understanding continues to evolve, this compound is poised to contribute significantly to future advancements in chemistry and medicine.